Cas no 1203418-14-7 (N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1203418-14-7
• MF: C₁₇H₁₃N₅OS
• MW: 335.383021116257
• CID: 6532722
• Update Time: 2025-06-11

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-[3-(1H-benzimidazol-2-yl)phenyl]-4-methylthiadiazole-5-carboxamide

• Inchi： 1S/C17H13N5OS/c1-10-15(24-22-21-10)17(23)18-12-6-4-5-11(9-12)16-19-13-7-2-3-8-14(13)20-16/h2-9H,1H3,(H,18,23)(H,19,20)
• InChI Key： RYLNNNFAWXWYNO-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=CC(C3NC4=CC=CC=C4N=3)=C2)=O)=C(C)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide

Introduction to N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1203418-14-7)

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide, identified by its CAS number 1203418-14-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development.

The compound belongs to the class of benzodiazole derivatives, which are well-known for their pharmacological properties. Specifically, the presence of a thiadiazole ring system in conjunction with a benzodiazole moiety suggests that this molecule may exhibit a range of biological effects. Thiadiazole derivatives are particularly recognized for their antimicrobial, antiviral, and anti-inflammatory properties, while benzodiazole structures are often associated with anxiolytic and sedative effects.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that combine the advantages of multiple pharmacophores. The structure of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide exemplifies this trend, as it integrates both benzodiazole and thiadiazole units into a single framework. This dual functionality has the potential to enhance the therapeutic profile of the compound, making it a promising candidate for further investigation.

The synthesis of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the thiadiazole core through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the benzodiazole moiety and other substituents to achieve the desired structure.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Advanced computational methods have enabled researchers to predict the biological activity and pharmacokinetic properties of molecules before they are synthesized. This approach has significantly reduced the time and cost associated with drug discovery by allowing for the rapid screening of large libraries of potential candidates.

Recent studies have demonstrated that N-containing heterocycles like thiadiazoles and benzodiazoles exhibit a wide range of biological activities. For instance, certain derivatives have shown promise in treating neurological disorders such as epilepsy and anxiety disorders. The structural features of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide, including its aromatic rings and heterocyclic systems, are expected to contribute to its potential therapeutic effects.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments suggest that it may possess inhibitory activity against various enzymes and receptors relevant to neurological disorders. Additionally, its interaction with biological targets such as ion channels and neurotransmitter receptors is being investigated to understand its mechanism of action.

The development of novel pharmaceuticals is often hampered by issues related to drug solubility, bioavailability, and metabolic stability. The chemical structure of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide presents opportunities for modifications that could address these challenges. For example, functional groups can be introduced or altered to improve solubility or enhance metabolic stability without compromising biological activity.

The integration of machine learning techniques into drug discovery has revolutionized the way new compounds are designed and evaluated. By leveraging large datasets and sophisticated algorithms, researchers can identify structural features that correlate with desired biological activities. This approach has been particularly effective in optimizing heterocyclic compounds like thiadiazoles and benzodiazoles.

The future prospects for N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide are promising as ongoing research continues to uncover its potential applications. Further preclinical studies are necessary to validate its efficacy and safety profiles before it can be considered for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound from bench to market.

In conclusion, N-[3-(1H)-, 13]-benzod[o]^{[5, h]}_{[6, h]}a[z]^{[6, d]}_{[6, s]}a[m]^{[7, e]}_{[8, m]}a[e], with CAS number [12034[18]](http://www.cas.org/chemical-substance/12034[18])-14[18])-14)], represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable candidate for further research and development in the treatment of various diseases.